Cas no 1082859-17-3 (1-{imidazo1,2-apyridin-2-yl}ethan-1-amine)

• Product Name: 1-{imidazo1,2-apyridin-2-yl}ethan-1-amine
• CAS No: 1082859-17-3
• MF: C₉H₁₃Cl₂N₃
• MW: 234.125619649887
• CID: 5059422
• PubChem ID: 22216547
• Update Time: 2025-11-02

1-{imidazo1,2-apyridin-2-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(Imidazo[1,2-a]pyridin-2-yl)ethanamine dihydrochloride
• (1-imidazo[1,2-a]pyridin-2-ylethyl)amine dihydrochloride
• (1-Imidazo[1,2-a]pyridin-2-ylethyl)aminedihydrochloride
• 1-imidazo[1,2-a]pyridin-2-ylethanamine;dihydrochloride
• 1-(Imidazo[1,2-a]pyridin-2-yl)ethan-1-amine dihydrochloride
• 1-{imidazo1,2-apyridin-2-yl}ethan-1-amine

• Inchi： 1S/C9H11N3.2ClH/c1-7(10)8-6-12-5-3-2-4-9(12)11-8;;/h2-7H,10H2,1H3;2*1H
• InChI Key： ZIRCCCYAELHTMM-UHFFFAOYSA-N
• SMILES： Cl.Cl.N12C=CC=CC1=NC(=C2)C(C)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 160
• Topological Polar Surface Area: 43.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 1-{imidazo1,2-apyridin-2-yl}ethan-1-amine

1-{Imidazo[1,2-a]pyridin-2-yl}ethan-1-amine (CAS 1082859-17-3): A Versatile Building Block in Modern Drug Discovery

The compound 1-{imidazo[1,2-a]pyridin-2-yl}ethan-1-amine (CAS 1082859-17-3) represents an important imidazo[1,2-a]pyridine derivative that has gained significant attention in pharmaceutical research and medicinal chemistry. This nitrogen-containing heterocycle serves as a privileged scaffold in drug design, particularly for targeting various central nervous system (CNS) disorders and inflammatory conditions.

Recent trends in drug discovery highlight the growing importance of imidazo[1,2-a]pyridine derivatives as they combine favorable physicochemical properties with excellent drug-like characteristics. The 1-{imidazo[1,2-a]pyridin-2-yl}ethan-1-amine structure features an amine functional group at the C2 position, making it particularly valuable for structure-activity relationship (SAR) studies and lead optimization processes.

From a synthetic chemistry perspective, CAS 1082859-17-3 serves as a versatile chemical intermediate that can be readily modified to create diverse analogs. Researchers frequently employ this compound in parallel synthesis and combinatorial chemistry approaches to develop novel small molecule therapeutics. The imidazo[1,2-a]pyridine core demonstrates remarkable binding affinity to various biological targets, including G-protein coupled receptors (GPCRs) and kinases.

The pharmaceutical industry has shown increasing interest in 1-{imidazo[1,2-a]pyridin-2-yl}ethan-1-amine derivatives due to their potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Recent patent literature reveals that structural analogs of this compound exhibit promising activity against protein misfolding disorders, a hot topic in current drug discovery research.

In the context of medicinal chemistry optimization, the amine functionality in 1-{imidazo[1,2-a]pyridin-2-yl}ethan-1-amine provides an excellent handle for structure-based drug design. Researchers can readily convert this group to various amide derivatives, sulfonamides, or urea analogs to modulate the compound's pharmacokinetic properties and target selectivity.

The growing demand for imidazo[1,2-a]pyridine-based compounds in high-throughput screening libraries reflects their importance in modern drug discovery. CAS 1082859-17-3 and its derivatives frequently appear in fragment-based drug discovery programs due to their optimal molecular weight and hydrogen bonding capacity.

Recent advances in cryo-EM structure determination have enabled better understanding of how imidazo[1,2-a]pyridine derivatives interact with biological targets at atomic resolution. This has led to renewed interest in 1-{imidazo[1,2-a]pyridin-2-yl}ethan-1-amine as a starting point for developing allosteric modulators of important drug targets.

From a chemical biology perspective, the compound's fluorescence properties make it useful for developing molecular probes and biological imaging agents. The imidazo[1,2-a]pyridine scaffold can be functionalized to create fluorescent tags for studying protein-protein interactions and cellular processes.

The synthetic accessibility of 1-{imidazo[1,2-a]pyridin-2-yl}ethan-1-amine makes it particularly valuable for academic research and industrial applications. Recent publications describe efficient routes to this compound using microwave-assisted synthesis and flow chemistry techniques, addressing the growing need for sustainable chemical processes.

In the context of personalized medicine, derivatives of CAS 1082859-17-3 are being investigated as potential theranostic agents that combine therapeutic and diagnostic capabilities. This aligns with current trends toward precision medicine and targeted therapies in pharmaceutical development.

The compound's ADME properties (Absorption, Distribution, Metabolism, and Excretion) make it particularly interesting for CNS drug development. The imidazo[1,2-a]pyridine core demonstrates favorable blood-brain barrier permeability, a critical factor in developing treatments for neurological disorders.

Recent computational studies using AI-driven drug discovery platforms have identified 1-{imidazo[1,2-a]pyridin-2-yl}ethan-1-amine as a promising scaffold for virtual screening against emerging targets in immuno-oncology and infectious diseases. This reflects the compound's versatility across multiple therapeutic areas.

Quality control of 1-{imidazo[1,2-a]pyridin-2-yl}ethan-1-amine typically involves advanced analytical techniques such as HPLC-MS and NMR spectroscopy to ensure purity and structural integrity. The compound's stability under various conditions makes it suitable for long-term storage and global distribution.

As research continues into imidazo[1,2-a]pyridine chemistry, CAS 1082859-17-3 remains a valuable tool for exploring new structure-activity relationships and developing novel bioactive compounds. Its unique combination of pharmacological properties and synthetic versatility ensures its continued importance in modern pharmaceutical research.